Cas no 736136-44-0 (cis-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 736136-44-0
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• CID: 869771
• PubChem ID: 24722509
• Update Time: 2025-04-19

cis-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-[2-(2-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-2-[2-(2-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-2-[2-(2-broMophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• 736136-44-0
• DTXSID50641381
• CIS-2-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• AKOS016017341
• MFCD01311354

• MDL： MFCD01311354
• Inchi： 1S/C15H17BrO3/c16-13-8-4-3-7-12(13)14(17)9-10-5-1-2-6-11(10)15(18)19/h3-4,7-8,10-11H,1-2,5-6,9H2,(H,18,19)/t10-,11-/m1/s1
• InChI Key： GBKPVVHPQQKNTI-GHMZBOCLSA-N
• SMILES： BrC1C=CC=CC=1C(C[C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 324.03600
• Monoisotopic Mass: 324.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 101-105℃
• Boiling Point: 467.0±20.0 °C at 760 mmHg
• Flash Point: 236.2±21.8 °C
• Refractive Index: 1.567
• PSA: 54.37000
• LogP: 3.91290
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

cis-2-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)